Cas no 1260011-49-1 (2-{(tert-butoxy)carbonylamino}-3-(4-hydroxy-3,5-diiodophenyl)propanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-3-(4-hydroxy-3,5-diiodophenyl)propanoic acid
• CAS No: 1260011-49-1
• MF: C₁₄H₁₇I₂NO₅
• MW: 533.097429037094
• CID: 859052
• PubChem ID: 4191466
• Update Time: 2025-10-12

2-{(tert-butoxy)carbonylamino}-3-(4-hydroxy-3,5-diiodophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Boc-3,5-diiodo-DL-tyrosine
• Boc-3,5-diiodo-D-Tyr-OH
• Boc-3,5-diiodo-Tyr-OH
• 2-((tert-Butoxycarbonyl)amino)-3-(4-hydroxy-3,5-diiodophenyl)propanoic acid
• N-Boc-3,5-Diiodo-DL-tyrosine
• A833596
• 2-{[(tert-butoxy)carbonyl]amino}-3-(4-hydroxy-3,5-diiodophenyl)propanoic acid
• 3-(4-hydroxy-3,5-diiodophenyl)-2-[[(2-methylpropan-2-yl)oxy-oxomethyl]amino]propanoic acid
• 3-[3,5-bis(iodanyl)-4-oxidanyl-phenyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• (2R)-3-(4-hy
• 2-{(tert-butoxy)carbonylamino}-3-(4-hydroxy-3,5-diiodophenyl)propanoic acid

• Inchi： 1S/C14H17I2NO5/c1-14(2,3)22-13(21)17-10(12(19)20)6-7-4-8(15)11(18)9(16)5-7/h4-5,10,18H,6H2,1-3H3,(H,17,21)(H,19,20)
• InChI Key： CTUIJSMDTYBOLW-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=C(C=1)CC(C(=O)O)NC(=O)OC(C)(C)C)I)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 401
• Topological Polar Surface Area: 95.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{(tert-butoxy)carbonylamino}-3-(4-hydroxy-3,5-diiodophenyl)propanoic acid

2-{(tert-butoxy)carbonylamino}-3-(4-hydroxy-3,5-diiodophenyl)propanoic acid: A Comprehensive Overview

The compound 2-{(tert-butoxy)carbonylamino}-3-(4-hydroxy-3,5-diiodophenyl)propanoic acid, identified by the CAS number 1260011-49-1, is a complex organic molecule with significant potential in various fields of chemical and pharmaceutical research. This compound is characterized by its unique structure, which includes a tert-butoxy carbonyl amino group and a diiodophenyl moiety. These structural features contribute to its diverse chemical properties and biological activities.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions and coupling reactions. The presence of the tert-butoxy carbonyl (Boc) group plays a crucial role in protecting the amino functionality during the synthesis process. This protective strategy ensures the stability of the intermediate compounds and facilitates the formation of the desired product with high purity. Recent advancements in protecting group chemistry have further enhanced the efficiency of such syntheses, making this compound more accessible for research purposes.

The diiodophenyl group in the molecule is another key feature that contributes to its unique properties. Iodine atoms are known to significantly influence the electronic and steric properties of aromatic rings, which can modulate the compound's reactivity and bioavailability. Recent studies have demonstrated that such iodinated aromatic compounds exhibit promising anti-inflammatory and antioxidant activities, making them valuable candidates for drug development.

In terms of biological activity, this compound has shown potential in modulating cellular signaling pathways. For instance, it has been reported to interact with key enzymes involved in inflammation and oxidative stress. These findings suggest that it could be a lead compound for developing therapeutic agents targeting chronic inflammatory diseases and neurodegenerative disorders.

Moreover, the hydroxyl group present in the diiodophenyl moiety adds another layer of complexity to this molecule. Hydroxyl groups are known to participate in hydrogen bonding, which can enhance the solubility and bioavailability of drugs. This property makes the compound an attractive candidate for further pharmacokinetic studies.

Recent research has also explored the use of this compound as a building block for constructing more complex molecular architectures. Its versatility allows for further functionalization, enabling researchers to design molecules with enhanced therapeutic potential. For example, coupling reactions with other bioactive moieties have led to derivatives with improved potency and selectivity.

In conclusion, 2-{(tert-butoxy)carbonylamino}-3-(4-hydroxy-3,5-diiodophenyl)propanoic acid is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structure, coupled with recent advancements in synthetic chemistry and biological studies, positions it as a valuable tool for advancing drug discovery efforts.